Cas no 729613-60-9 (Benzonitrile,3-(acetyloxy)-5-methyl-)

• Product Name: Benzonitrile,3-(acetyloxy)-5-methyl-
• CAS No: 729613-60-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 559187
• Update Time: 2024-03-05

Benzonitrile,3-(acetyloxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(acetyloxy)-5-methyl-
• 3-Cyano-5-methylphenylacetate
• Benzonitrile, 3-(acetyloxy)-5-methyl- (9CI)
• Benzonitrile, 3-(acetyloxy)-5-methyl-
• 3-(Acetyloxy)-5-methylbenzonitrile

• Inchi： 1S/C10H9NO2/c1-7-3-9(6-11)5-10(4-7)13-8(2)12/h3-5H,1-2H3
• InChI Key： FLZCOZDNMRVOAC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=CC(OC(C)=O)=C1

Computed Properties

• Exact Mass: 175.063
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 288.4±28.0 °C(Predicted)